Cas no 106731-56-0 (Hexaethyl pentane-1,1,1,5,5,5-hexacarboxylate)
106731-56-0 structure
Product Name:Hexaethyl pentane-1,1,1,5,5,5-hexacarboxylate
CAS No:106731-56-0
MF:C23H36O12
MW:504.524748802185
CID:2624264
PubChem ID:13614262
Update Time:2025-04-21
Hexaethyl pentane-1,1,1,5,5,5-hexacarboxylate Chemical and Physical Properties
Names and Identifiers
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- DTXSID30545050
- 106731-56-0
- DTXCID40495835
- Hexaethyl pentane-1,1,1,5,5,5-hexacarboxylate
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- Inchi: 1S/C23H36O12/c1-7-30-16(24)22(17(25)31-8-2,18(26)32-9-3)14-13-15-23(19(27)33-10-4,20(28)34-11-5)21(29)35-12-6/h7-15H2,1-6H3
- InChI Key: QKKVSFDFZXDRLP-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(=O)OCC)(C(=O)OCC)CCCC(C(=O)OCC)(C(=O)OCC)C(=O)OCC)=O
Computed Properties
- Exact Mass: 504.22067658Da
- Monoisotopic Mass: 504.22067658Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 35
- Rotatable Bond Count: 22
- Complexity: 605
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 158Ų
Hexaethyl pentane-1,1,1,5,5,5-hexacarboxylate Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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